4-Androsten-17A-OL-3-one-2,2,4,6,6-D5
4-Androsten-17A-OL-3-one-2,2,4,6,6-D5
Brand Name:
Vulcanchem
CAS No.:
165195-35-7
VCID:
VC20916595
InChI:
InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1/i3D2,7D2,11D
SMILES:
CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C
Molecular Formula:
C19H28O2
Molecular Weight:
293.5 g/mol
4-Androsten-17A-OL-3-one-2,2,4,6,6-D5
CAS No.: 165195-35-7
Cat. No.: VC20916595
Molecular Formula: C19H28O2
Molecular Weight: 293.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 165195-35-7 |
|---|---|
| Molecular Formula | C19H28O2 |
| Molecular Weight | 293.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-2,2,4,6,6-pentadeuterio-17-hydroxy-10,13-dimethyl-1,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1/i3D2,7D2,11D |
| Standard InChI Key | MUMGGOZAMZWBJJ-PPXDMADMSA-N |
| Isomeric SMILES | [2H]C1=C2[C@](CC(C1=O)([2H])[2H])([C@H]3CC[C@]4([C@H]([C@@H]3CC2([2H])[2H])CC[C@H]4O)C)C |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=O)CCC34C |
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